Cas no 676627-00-2 (4-(aminomethyl)pyrrolidin-2-one)

• Product Name: 4-(aminomethyl)pyrrolidin-2-one
• CAS No: 676627-00-2
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• MDL: MFCD09744146
• CID: 1036807
• PubChem ID: 19757933
• Update Time: 2025-05-23

4-(aminomethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-2-Pyrrolidinone
• 4-Aminomethylpyrrolidin-2-one
• 4-(AMINOMETHYL)PYRROLIDIN-2-ONE
• 4-AMINOMETHYL-PYRROLIDIN-2-ONE
• AG-G-56192
• CTK5C6505
• F2147-0742
• PB10686
• SureCN523028
• CS-0053815
• SB20898
• 676627-00-2
• FT-0752417
• DTXSID90599599
• AS-33579
• Discontinued See T009005
• EN300-238405
• SCHEMBL523028
• A835849
• MFCD09744146
• 2-Pyrrolidinone, 4-(aminomethyl)-
• SB20900
• AKOS005266578
• DA-19139
• 4-(aminomethyl)pyrrolidin-2-one

• MDL： MFCD09744146
• Inchi： 1S/C5H10N2O/c6-2-4-1-5(8)7-3-4/h4H,1-3,6H2,(H,7,8)
• InChI Key： TXFBWVRKVAEOPA-UHFFFAOYSA-N
• SMILES： O=C1CC(CN)CN1

Computed Properties

• Exact Mass: 114.0794
• Monoisotopic Mass: 114.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 4-(aminomethyl)pyrrolidin-2-one

4-(Aminomethyl)pyrrolidin-2-one: A Comprehensive Overview

4-(Aminomethyl)pyrrolidin-2-one, also known by its CAS number CAS No 676627-00-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with the molecular formula C₆H₁₁NO₂, belongs to the class of cyclic secondary amines and is characterized by its pyrrolidinone ring structure. The presence of an aminoalkyl group attached to the ring introduces unique chemical properties that make it a valuable intermediate in various synthetic processes.

The structure of 4-(aminomethyl)pyrrolidin-2-one consists of a five-membered lactam ring (pyrrolidinone) with an aminoethyl substituent at the 4-position. This configuration allows for versatile reactivity, particularly in nucleophilic and electrophilic reactions. The compound is commonly used as an intermediate in the synthesis of bioactive molecules, including antibiotics, antiviral agents, and neuroprotective drugs. Recent studies have highlighted its potential in the development of novel therapeutic agents targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a synthetic perspective, CAS No 676627-00-2 can be prepared through various routes, including the cyclization of amino acids or aldoximes. One notable method involves the reaction of gamma-amino gamma-hydroxyvaleric acid with reducing agents to form the pyrrolidinone ring. This approach has been optimized in recent years to enhance yield and purity, making it more accessible for large-scale production.

In terms of applications, 4-(aminomethyl)pyrrolidin-2-one has found extensive use in peptide synthesis due to its ability to act as a building block for constructing complex molecular architectures. Its role as a chiral auxiliary has also been explored, enabling the enantioselective synthesis of bioactive compounds. Additionally, this compound serves as a precursor for the preparation of beta-lactam antibiotics, where it contributes to the formation of the core ring structure.

Recent advancements in medicinal chemistry have further expanded the utility of CAS No 676627-00-2. For instance, researchers have employed this compound in the design of small-molecule inhibitors targeting key enzymes involved in cancer progression. The ability to modify the aminoethyl group has allowed for fine-tuning of pharmacokinetic properties, enhancing drug delivery efficiency.

The physical properties of 4-(aminomethyl)pyrrolidin-2-one include a melting point around 155°C and a boiling point at approximately 315°C under standard conditions. It is soluble in common organic solvents such as dichloromethane and ethanol but exhibits limited solubility in water. These characteristics make it suitable for various synthetic protocols requiring controlled reactivity and solubility profiles.

In conclusion, CAS No 676627-00-2, or 4-(aminomethyl)pyrrolidin-2-one, stands as a pivotal intermediate in organic synthesis with diverse applications across pharmaceuticals, agrochemicals, and materials science. Its structural versatility and reactivity continue to drive innovative research directions, underscoring its importance in modern chemical synthesis.